Cas no 1690043-41-4 ((1R)-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol)

• Product Name: (1R)-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol
• CAS No: 1690043-41-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5939783
• PubChem ID: 108223722
• Update Time: 2025-05-04

(1R)-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol
• 1690043-41-4
• EN300-1829056
• (1R)-1-[2-(piperidin-1-yl)pyridin-3-yl]ethan-1-ol

• Inchi： 1S/C12H18N2O/c1-10(15)11-6-5-7-13-12(11)14-8-3-2-4-9-14/h5-7,10,15H,2-4,8-9H2,1H3/t10-/m1/s1
• InChI Key： ARHCHVAZDQYHSH-SNVBAGLBSA-N
• SMILES： O[C@H](C)C1=CC=CN=C1N1CCCCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (1R)-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol

Introduction to Compound CAS No. 1690043-41-4: (1R)-1-[2-(Piperidin-1-yl)pyridin-3-yl]ethan-1-ol

The compound with CAS No. 1690043-41-4, known as (1R)-1-[2-(piperidin-1-yl)pyridin-3-yl]ethan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a piperidine group and an alcohol moiety. The stereochemistry at the chiral center (denoted by the (R) configuration) plays a crucial role in its properties and applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with therapeutic potential. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, demonstrating promising results in vitro. The piperidine group within the molecule contributes to its lipophilicity, enhancing its ability to interact with biological targets. Meanwhile, the pyridine ring provides a rigid framework that can be further functionalized for diverse applications.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and reduction reactions. The use of chiral catalysts has enabled the selective formation of the (R)-enantiomer, which is critical for its biological activity. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity.

The physical and chemical properties of this compound are equally noteworthy. It exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been thoroughly investigated, making it suitable for use in both laboratory and industrial settings.

One of the most exciting developments involving this compound is its application in the field of materials science. Researchers have demonstrated that it can serve as a building block for self-assembling monolayers on surfaces, which have potential applications in nanotechnology and sensor development. The alcohol group within the molecule facilitates hydrogen bonding, enabling strong interactions with other functional groups.

Furthermore, recent computational studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations reveal that the molecule exhibits significant conjugation across its aromatic systems, which could be harnessed for applications in optoelectronics and photovoltaics.

In conclusion, CAS No. 1690043-41-4 represents a versatile and intriguing molecule with a wide range of potential applications. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation.